harpin(pss) protein

• CAS No.: 151217-41-3
• Molecular Formula: C10H9NO2S
• Synonyms: harpin(pss) protein

Description

Overview of Harpin (B1176776) Proteins as Elicitors

Harpin proteins are a class of glycine-rich, heat-stable proteins secreted by the type III secretion system (T3SS) of various Gram-negative plant-pathogenic bacteria, including Pseudomonas, Erwinia, Ralstonia, and Xanthomonas species. nih.govapsnet.orgcabidigitallibrary.orgplos.orgresearchgate.net Unlike bacterial effector proteins that are injected into plant cells, harpins are primarily targeted to the extracellular space of plant tissues. nih.govapsnet.org They function as elicitors, molecules that trigger defense responses in plants. nih.govapsnet.orgontosight.ai The elicitor activity of harpins can lead to a range of plant responses, including the hypersensitive response (HR), systemic acquired resistance (SAR), and even enhanced plant growth. nih.govapsnet.orgontosight.aidoraagri.comnih.gov Harpins are characterized by their acidic, hydrophilic nature, lack of cysteine residues, and heat stability, with no reported enzymatic activity. cabidigitallibrary.org They have been broadly classified into four groups based on sequence similarity and domain organization. researchgate.net

Historical Context of Harpin(pss) Discovery and Characterization

The discovery of harpin proteins is closely linked to the investigation of the hypersensitive response (HR) in plants. In the early 1960s, it was observed that infiltrating nonhost tobacco leaves with high levels of certain phytopathogenic proteobacteria, such as Pseudomonas syringae, elicited a rapid, resistance-associated cell death known as the HR. apsnet.org For the subsequent two decades, research aimed at identifying the specific elicitor of this HR, revealing that metabolically active bacterial and plant cells were required for its elicitation. apsnet.org

A significant breakthrough occurred with the application of molecular genetic tools in the early 1980s, which led to the discovery of hrp genes. apsnet.org These genes were found to encode the components of the type III secretion system (T3SS), a molecular machinery used by bacteria to inject proteins into host cells. apsnet.orgapsnet.org HarpinPss, specifically, is encoded by the hrpZ gene in Pseudomonas syringae pv. syringae 61. cabidigitallibrary.orgnih.gov It was characterized as a 34.7 kDa extracellular protein that rapidly elicits HR in tobacco and other plants upon infiltration. cabidigitallibrary.orgnih.gov HarpinPss was found to be heat stable, glycine-rich, and dissimilar in amino acid sequence to any previously known protein at the time of its discovery. nih.gov Its secretion is dependent on the Hrp pathway. nih.gov Early studies showed that the carboxy-terminal 148 amino acid portion of HarpinPss, containing repeated sequences, was sufficient and necessary for its elicitor activity. nih.gov The HR elicited by HarpinPss is an active plant response that can be inhibited by various substances like alpha-amanitin, cycloheximide, lanthanum chloride, or sodium vanadate. nih.gov

Significance of Harpin(pss) in Plant Immunity and Agricultural Systems

HarpinPss plays a crucial role in plant immunity by activating the plant's defense mechanisms. cabidigitallibrary.orgontosight.aidoraagri.comepa.govdoraagri.com When applied to plants, HarpinPss can trigger diverse beneficial responses, including the induction of defense responses against a wide range of pathogens (fungal, bacterial, and viral) and insects. nih.govapsnet.orgdoraagri.comnih.govepa.gov This induction of defense is often associated with the activation of the hypersensitive response (HR), a form of programmed cell death at the site of infection that limits pathogen spread. cabidigitallibrary.orgplos.orgontosight.ai HarpinPss also induces systemic acquired resistance (SAR), providing broad-spectrum protection throughout the plant. cabidigitallibrary.orgontosight.aiepa.govresearchgate.net

The mechanism of action involves HarpinPss binding to receptors on the plant cell surface, initiating a signaling cascade that leads to the production of reactive oxygen species (ROS), the induction of defense-related genes (such as PR1, PR2, PR3, HSR, and HIN1), and the accumulation of defense compounds like phenolics and phytoalexins. cabidigitallibrary.orgontosight.airesearchgate.netoup.com Studies have shown that HarpinPss can induce apoplastic alkalization, which can modulate the transport of salicylic (B10762653) acid (SA), a key signaling molecule in plant defense. oup.com

Beyond disease resistance, HarpinPss has demonstrated potential in enhancing plant growth, vigor, and yield in various crops. nih.govapsnet.orgdoraagri.comnih.govepa.govdoraagri.com This dual ability to enhance defense and promote growth makes harpin proteins, including HarpinPss, valuable in agricultural systems. nih.govdoraagri.comnih.govepa.gov Research has explored the use of HarpinPss as a biopesticide and plant health promoter, offering an environmentally friendly alternative to conventional chemical treatments. ontosight.aiepa.govdoraagri.com Studies have investigated methods to improve the delivery and bioavailability of HarpinPss, such as encapsulation in chitosan (B1678972) nanoparticles, to enhance its effectiveness in foliar applications. researchgate.netnih.gov Transgenic expression of hrpZ or functional fragments of harpins has also been explored to confer increased disease resistance in crops like tobacco and wheat. cabidigitallibrary.orgnih.govresearchgate.net

Detailed research findings highlight the multifaceted interactions of HarpinPss with plant cells. Harpin HrpZ of Pseudomonas syringae has been shown to interact with phosphatidic acid and form pores in artificial lipid vesicles, suggesting potential interaction with the host cell plasma membrane. nih.gov While some evidence suggests harpins bind to lipids and form pores in the plasma membrane, other studies indicate the plant cell wall is crucial for HR induction and a potential association site for harpins. researchgate.net Research using transgenic tobacco expressing a plant ferredoxin-like protein (PFLP) showed increased sensitivity to HarpinPss-mediated HR, indicating complex interactions within plant cells. researchgate.net

The application of HarpinPss in agriculture is promising due to its ability to activate natural plant defense mechanisms, reduce reliance on chemical pesticides, and potentially improve crop yield and quality. doraagri.comnih.govepa.govdoraagri.com

Data Table Examples (Illustrative, based on text information):

Feature	Description	Source Organism
Protein Type	Elicitor, secreted via Type III Secretion System (T3SS)	Gram-negative plant pathogens
Characteristics	Glycine-rich, heat-stable, acidic, hydrophilic, lacks cysteine, 34.7 kDa	Pseudomonas syringae pv. syringae 61 cabidigitallibrary.orgnih.gov
Key Activity	Elicits Hypersensitive Response (HR)	Plants cabidigitallibrary.orgplos.orgnih.gov
Other Activities	Induces Systemic Acquired Resistance (SAR), promotes plant growth	Plants cabidigitallibrary.orgontosight.aidoraagri.comnih.govepa.govresearchgate.net
Location	Primarily extracellular space of plant tissues	Plants nih.govapsnet.org

Plant Response Elicited by HarpinPss	Associated Mechanism / Outcome
Hypersensitive Response (HR)	Rapid programmed cell death, limits pathogen spread
Systemic Acquired Resistance (SAR)	Broad-spectrum systemic resistance against various pathogens
Defense Gene Induction	Upregulation of genes like PR1, PR2, PR3, HSR, HIN1
ROS Production	Generation of reactive oxygen species
Apoplastic Alkalization	Increase in pH of the extracellular space, affects SA transport
Enhanced Plant Growth	Promotion of growth, vigor, and yield

Origin, Classification, and Molecular Characteristics of Harpin Pss

Source Organisms: Pseudomonas syringae pv. syringae and Related Phytopathogens

The primary source of Harpin(pss) is the bacterium Pseudomonas syringae pv. syringae, a widespread phytopathogen. nih.gov However, orthologs of this protein are found across various pathovars of Pseudomonas syringae. Research has identified and characterized harpin (B1176776) proteins from several pathovars, including:

Pseudomonas syringae pv. glycinea , the causative agent of bacterial blight in soybeans. nih.gov

Pseudomonas syringae pv. tomato , which causes bacterial speck in tomatoes. nih.govasm.org

Pseudomonas syringae pv. phaseolicola , responsible for halo blight in beans. nih.govpnas.org

Pseudomonas syringae pv. aptata . uniprot.org

While conserved across most P. syringae pathovars, the amino acid sequence identity of the HrpZ protein can vary, for instance, sharing 79% identity between pv. syringae and pv. glycinea, and 63% between pv. syringae and pv. tomato. nih.gov The presence and function of these proteins are intrinsically linked to the bacteria's ability to interact with plants, leading to either disease in susceptible hosts or a defense response in non-hosts. nih.gov

Genetic Locus and Gene Products (hrpZ gene, HrpZ protein)

Harpin(pss) is encoded by the hrpZ gene. nih.gov In Pseudomonas syringae, this gene is located within the hrp (hypersensitive response and pathogenicity) gene cluster, which is fundamental for the bacterium's interaction with plants. nih.govnih.gov The protein product of the hrpZ gene is designated as HrpZ. nih.gov DNA sequence analysis has revealed that the hrpZ gene is typically the second open reading frame (ORF) in a polycistronic operon. nih.gov This operon structure indicates a coordinated regulation of gene expression. The production and secretion of the HrpZ protein (Harpin(pss)) are dependent on a functional Hrp (T3SS) pathway. nih.govpnas.org

Functional Domains and Conserved Motifs of Harpin(pss)

The HrpZ protein possesses distinct functional domains and motifs that are crucial for its various activities. Structurally, it is predicted to be largely alpha-helical and contains several repetitive regions. wikipedia.orgvulcanchem.com Biophysical studies have shown that it can form dimers and higher-order oligomers, a process primarily mediated by a region near the C-terminus. nih.gov

Key functional regions and motifs include:

Elicitor Activity Domain: The C-terminal portion of the protein is essential for its ability to elicit the hypersensitive response. Specifically, the terminal 148 amino acids are both necessary and sufficient for this activity. nih.gov

Repeated Sequences: The C-terminal region contains directly repeated amino acid sequences, such as GGGLGTP and QTGT, which are critical for its elicitor function. nih.gov

Membrane Interaction and Pore Formation: HrpZ contains hydrophobic regions that are believed to serve as transmembrane segments, enabling it to interact with and insert into lipid membranes. nih.govvulcanchem.com The C-terminal region is also essential for membrane pore formation. nih.gov This pore-forming activity is cation-selective and is thought to facilitate nutrient release or the delivery of other bacterial virulence factors. wikipedia.orgpnas.org

Lipid Binding Domains: The protein specifically interacts with phosphatidic acid, a key signaling lipid in plants. This binding is mediated by two distinct regions within the protein's primary structure. nih.gov

Oligomerization Motifs: Leucine-zipper-like motifs have been identified within the HrpZ sequence, which may play a role in the formation of the protein's oligomeric aggregates. wikipedia.org This oligomerization is linked to its HR-eliciting capabilities. wikipedia.orgnih.gov

Table 1: Key Functional Domains and Motifs in Harpin(pss) (HrpZ)

Domain/Motif	Location	Function	Reference
C-terminal 148 amino acids	C-terminus	Sufficient and necessary for HR elicitor activity	nih.gov
GGGLGTP, QTGT	C-terminus (repeated)	Associated with elicitor activity	nih.gov
Oligomerization Domain	Near C-terminus	Mediates protein dimerization and oligomerization; essential for pore formation	nih.gov
Phosphatidic Acid Binding Sites	Two separate regions	Mediates specific interaction with phosphatidic acid in host membranes	nih.gov
Leucine-zipper-like motifs	Not specified	Potentially involved in the formation of oligomeric aggregates	wikipedia.org

Related Harpin Orthologs and Their Distinctions

The harpin family of proteins is not exclusive to Pseudomonas syringae. Orthologs with similar structural and functional characteristics are found in other significant plant pathogens.

Erwinia amylovora, the bacterium causing fire blight, produces at least two well-characterized harpins, HrpN and HrpW. nih.govresearchgate.net

HrpN: This was the first harpin protein to be identified. apsnet.orgepa.gov Like HrpZ, HrpN is glycine-rich, heat-stable, lacks cysteine, and elicits the HR in non-host plants. researchgate.net Mutation of the hrpN gene can result in a significant reduction in the bacterium's virulence. nih.gov

HrpW: This protein is also an acidic, glycine-rich, cysteine-lacking harpin secreted via the T3SS. nih.govnih.gov A distinguishing feature of HrpW is its two-domain structure. The N-terminal domain is harpin-like and is sufficient to elicit the HR. nih.gov The C-terminal domain shows homology to a class of enzymes known as pectate lyases, suggesting it may target the plant cell wall, although no enzymatic activity has been detected. nih.govnih.gov This dual-domain structure is also found in the HrpW1 protein of P. syringae. asm.orgnih.gov

Phytopathogens from the genus Xanthomonas also secrete harpin-like proteins, with Hpa1 being a primary example. nih.govnih.gov

Hpa1: Harpins from Xanthomonas species, such as X. oryzae and X. axonopodis, are notably smaller than those from Erwinia or Pseudomonas, typically around 15-16 kDa compared to 35-45 kDa. nih.govjmb.or.kr Despite their smaller size, they retain the ability to induce an HR. nih.gov The N-terminal region of Hpa1 is critical for its HR-eliciting function. nih.gov A conserved N-terminal alpha-helical region, consisting of 12 hydrophilic amino acids, has been identified as crucial for preventing protein aggregation and maintaining its function. nih.gov Unlike most other harpins, some variants from Xanthomonas may contain a cysteine residue. jmb.or.kr

The term "SSB X" was not found in the context of a specific harpin protein from Xanthomonas in the reviewed literature; research primarily focuses on the Hpa1 and HpaG family of harpins in this genus. jmb.or.krresearchgate.net

Harpin proteins from different bacterial genera share a core set of features but also exhibit significant diversity in their structure and, to some extent, their function.

Common Characteristics:

Secreted via the Type III Secretion System (T3SS). nih.govnih.gov

Generally rich in glycine (B1666218) and acidic, with low isoelectric points. nih.govapsnet.orgnih.gov

Typically lack cysteine residues (with some exceptions in Xanthomonas). nih.govjmb.or.kr

Heat-stable, likely due to a lack of complex tertiary structures stabilized by disulfide bridges. nih.govapsnet.org

Function as elicitors of the hypersensitive response (HR) in non-host plants. nih.govnih.govnih.gov

Key Distinctions:

Size: Xanthomonas harpins (e.g., Hpa1, ~15 kDa) are significantly smaller than those from Pseudomonas (HrpZ, ~35 kDa) and Erwinia (HrpN, ~44 kDa). nih.govjmb.or.kr

Domain Architecture: Some harpins, like HrpW from Erwinia and Pseudomonas, possess a unique two-domain structure, combining a harpin-like domain with a pectate lyase-homologous domain. nih.govasm.org

Sequence Homology: While they share functional similarities, the primary amino acid sequences of harpins from different genera are often dissimilar. nih.gov Homology is higher between harpins from different pathovars of the same species. nih.gov

Table 2: Comparative Analysis of Representative Harpin Proteins

Protein	Source Genus	Approx. Size (kDa)	Key Structural Features	Reference
Harpin(pss) / HrpZ	Pseudomonas	~35	Glycine-rich, no cysteine, forms oligomers, pore-forming activity	nih.govnih.gov
HrpN	Erwinia	~44	Glycine-rich, no cysteine, the first harpin identified	nih.govresearchgate.net
HrpW	Erwinia / Pseudomonas	~43	Two-domain structure: N-terminal harpin domain and C-terminal pectate lyase-like domain	nih.govasm.org
Hpa1	Xanthomonas	~15	Significantly smaller, N-terminal region critical for HR, some variants may have cysteine	nih.govjmb.or.kr

Molecular Mechanisms of Harpin Pss Action

Secretion Pathway and Extracellular Localization

Harpin(pss) is a secreted protein that primarily functions in the extracellular space of the plant, known as the apoplast. apsnet.org

Role of Type III Secretion System (T3SS) in Harpin(pss) Egress

The secretion of harpin(pss) from Pseudomonas syringae is dependent on the Type III Secretion System (T3SS), also referred to as the Hrp (Hypersensitive response and pathogenicity) secretion system. uniprot.orgapsnet.orgwikipedia.orgpnas.org The T3SS is a complex molecular machinery that acts like a nanosyringe, allowing Gram-negative bacteria to inject effector proteins directly into the cytoplasm of host cells. asm.org While many T3SS effectors are delivered into the host cytoplasm, harpin(pss) is primarily secreted into the intercellular space (apoplast). uniprot.orgapsnet.org The hrpZ gene, encoding harpin(pss), is located within the hrp-hrc gene cluster, which encodes the components of the T3SS. nih.gov Harpin(pss) is thought to travel through the Hrp pilus, a structure formed by the T3SS, and is secreted from the pilus tip. uniprot.orguniprot.org Studies have shown that the secretion of harpin(pss) is dependent on functional hrp genes and a functional bacterial T3SS. pnas.org

Apoplastic Accumulation and Distribution

Following its secretion via the T3SS, harpin(pss) accumulates in the plant apoplast. apsnet.org Its localization in the extracellular space is crucial for its function, as studies have shown that harpin(pss) elicits the HR only when localized in the apoplast, not when inside plant cells. apsnet.org Immunological studies have localized harpin(pss) to the outer part of the plant cell after its application to plant cell suspension cultures. cabidigitallibrary.orgapsnet.orgresearchgate.net This apoplastic localization allows harpin(pss) to interact with components of the plant cell wall and plasma membrane. nih.govapsnet.orgpnas.orgresearchgate.net

Host Interaction and Perception

The perception of harpin(pss) by the host plant involves interactions with putative receptors, other host proteins, and components of the plant cell wall.

Putative Plant Receptors and Binding Sites for Harpin(pss)

The precise plant receptors for harpin(pss) have not been definitively identified, but evidence suggests the presence of binding sites on the plant cell surface, potentially on the plasma membrane. nih.govnih.gov While some studies initially suggested a primary binding site in the cell wall, further research indicates that interactions with the plasma membrane are likely involved in triggering downstream signaling events. nih.govresearchgate.netnih.gov The differential responses of various plant species to harpin(pss) treatment suggest the involvement of specific recognition mechanisms, possibly mediated by receptors. nih.gov

Protein-Protein Interactions (e.g., Aquaporins, Host Binding Proteins)

Harpin(pss) has been shown to engage in protein-protein interactions with host factors. Screening of phage-display libraries has identified peptides that bind to HrpZ of P. syringae pv. phaseolicola (HrpZPph). apsnet.orgresearchgate.net These peptides share a consensus amino acid motif, and mutations in HrpZPph that inhibited peptide binding were localized to a central region of the protein. apsnet.orgresearchgate.net Antiserum raised against these peptides recognized small proteins in various plant species, and HrpZPph was shown to bind to a bean protein, suggesting a protein-protein interaction between harpin (B1176776) and a host plant protein potentially involved in pathogenesis. apsnet.orgresearchgate.netapsnet.org

Recent in- silico studies using molecular docking have explored the potential interaction between harpin (HrpZPss) and plant aquaporins, specifically Arabidopsis thaliana PIP1;3 (AtPIP1;3). ijplantenviro.comresearchgate.netijplantenviro.comresearchgate.net These studies suggest a positive interaction between HrpZPss and AtPIP1;3, with a specific motif in AtPIP1;3 identified as a potential functional signature sequence involved in this interaction. ijplantenviro.comresearchgate.netresearchgate.net This interaction could play a role in harpin-induced signaling responses in non-host plants, potentially influencing water and solute transport across membranes during plant-microbe interactions. ijplantenviro.comijplantenviro.comresearchgate.netnih.gov

Data from a molecular docking study investigating the interaction between HrpZPss and AtPIP1;3:

Protein Complex	Stability Achieved (ns)
AtPIP1;3	14.1
HrpZPss	13.2
HrpZPss-AtPIP1;3	20

This in-silico analysis indicates that the docked complex of HrpZPss and AtPIP1;3 achieved stable conformation, supporting the possibility of a physical interaction between these proteins. ijplantenviro.comresearchgate.netijplantenviro.comresearchgate.net

Furthermore, an amphipathic protein (AP1) isolated from tomato leaves was found to inhibit the HR activated by harpin(pss), suggesting a potential interaction between AP1 and harpin(pss), possibly by competing for a putative receptor site on the plant cell plasma membrane. publish.csiro.au

Interactions with Plant Cell Wall Components

Immunolocalization studies have shown a calcium-dependent association of harpin(pss) with plant cell walls. cabidigitallibrary.orgresearchgate.netresearchgate.netnih.govapsnet.org Treatment of tobacco cells with harpin(pss) followed by antibody probing revealed fluorescence localized to the cell surface, specifically in the cell wall, while no fluorescence was observed in protoplasts (cells without cell walls). researchgate.netresearchgate.netapsnet.org Treatment with EGTA, a chelating agent that extracts calcium and pectins from cell walls, blocked harpin(pss) binding, indicating the involvement of calcium and potentially pectin (B1162225) in this interaction. researchgate.netresearchgate.netapsnet.org While the cell wall appears to be involved in harpin(pss) binding and is suggested to be crucial for HR induction in suspension cultures, the exact physiological significance of this interaction in the context of pathogenesis and signaling remains an area of research, particularly in light of evidence suggesting plasma membrane interactions are key for triggering certain responses. researchgate.netresearchgate.netnih.govapsnet.org

Intracellular Signal Transduction Pathways Elicited by Harpin Pss

Reactive Oxygen Species (ROS) Generation and Oxidative Burst

Following the initial ion fluxes and membrane potential changes, a significant and rapid production of reactive oxygen species (ROS), commonly referred to as the "oxidative burst," is initiated. nih.govresearchgate.net This production of ROS, particularly hydrogen peroxide (H₂O₂), is a central component of the plant's defense signaling network. oup.comscispace.com

The generation of H₂O₂ in response to harpin(pss) is a complex process involving multiple cellular compartments and enzymatic systems. A primary source of this apoplastic H₂O₂ is the activity of plasma membrane-bound NADPH oxidases. oup.com However, research also points to a critical role for mitochondria in harpin-induced ROS generation. apsnet.orgoup.com Studies in Arabidopsis suspension cells treated with harpin (B1176776) showed that the oxidative burst co-localized with mitochondria, suggesting they are a significant source of the ROS produced. apsnet.org The production of H₂O₂ can be biphasic, with an initial rapid generation that does not require new protein synthesis, followed by a second, more substantial phase that is dependent on de novo protein synthesis. oup.comscispace.com This suggests that the initial burst is triggered by pre-existing signaling components, while the sustained response requires the expression of defense-related genes.

Hydrogen peroxide generated during the oxidative burst is not merely a toxic byproduct but a crucial signaling molecule that orchestrates a wide range of downstream defense responses. nih.govoup.com ROS can act as second messengers to induce the expression of various defense genes, including those encoding phenylalanine ammonia-lyase (PAL) and glutathione (B108866) S-transferase (GST). nih.govresearchgate.net Harpin(pss) appears to initiate at least two distinct signaling pathways: one that is H₂O₂-dependent and leads to the expression of PAL1 and GST, and another that is H₂O₂-independent and results in the expression of genes like ASA1 (anthranilate synthase), which is involved in phytoalexin biosynthesis. nih.govresearchgate.net ROS signaling is also interconnected with other signaling pathways, including those mediated by plant hormones such as salicylic (B10762653) acid (SA), jasmonic acid (JA), and ethylene (B1197577). nih.govnih.govnih.gov Furthermore, ROS are involved in triggering programmed cell death (PCD) as part of the hypersensitive response, effectively limiting the spread of potential pathogens. nih.govapsnet.org

Table 2: Research Findings on Harpin(pss)-Induced ROS Generation and Signaling

Research Focus	Plant System	Key Finding	Implication	Reference
H₂O₂-dependent gene expression	Arabidopsis suspension cultures	Harpin induces H₂O₂ which in turn activates the expression of PAL1 and GST defense genes.	H₂O₂ acts as a second messenger to activate specific defense gene sets.	nih.govresearchgate.net
H₂O₂-independent gene expression	Arabidopsis suspension cultures	Harpin also activates ASA1 expression through a pathway independent of H₂O₂.	Harpin triggers branched signaling pathways with differential ROS dependency.	nih.govresearchgate.net
Source of ROS	Arabidopsis suspension cells	Harpin-induced ROS generation co-localizes with mitochondria.	Mitochondria are a key source of ROS during the harpin-induced hypersensitive response.	apsnet.org
Biphasic H₂O₂ Production	Tobacco BY-2 cells	Harpin induces an early, protein synthesis-independent phase of H₂O₂ production, followed by a later, protein synthesis-dependent phase.	The oxidative burst is a temporally regulated process involving both immediate and sustained responses.	oup.comscispace.com

Table 3: Chemical Compounds Mentioned

Compound Name	Abbreviation
Hydrogen Peroxide	H₂O₂
Potassium Ion	K+
Calcium Ion	Ca2+
Hydrogen Ion	H+
Ethylene Glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid	EGTA
Phenylalanine Ammonia-Lyase	PAL
Glutathione S-transferase	GST
Anthranilate Synthase	ASA1
Mitogen-Activated Protein Kinase	MAPK
Nicotinamide Adenine Dinucleotide Phosphate (B84403) Oxidase	NADPH oxidase
Reactive Oxygen Species	ROS
Salicylic Acid	SA
Jasmonic Acid	JA

Mitogen-Activated Protein Kinase (MAPK) Cascades Activation

MAPK cascades are highly conserved signaling modules in eukaryotes that transduce extracellular stimuli into intracellular responses through a series of sequential phosphorylation events. mdpi.comresearchgate.net In plants, these cascades are central to immunity, mediating responses to a wide array of biotic and abiotic stresses. researchgate.netmdpi.com The Harpin(pss) protein has been identified as a potent activator of specific MAPK pathways.

Research using the model plant Arabidopsis thaliana has been instrumental in identifying the specific MAPKs activated by Harpin(pss). Studies on both Arabidopsis suspension cultures and leaves have shown that Harpin(pss) treatment leads to the rapid activation of two key MAPKs: AtMPK4 (43-kD) and AtMPK6 (47-kD). ijplantenviro.comnih.gov Their activation is characterized by an increase in their ability to phosphorylate substrates like myelin basic protein (MBP) in in-gel kinase assays. ijplantenviro.comnih.gov

Interestingly, the activation of these two kinases appears to be regulated through distinct upstream pathways. ijplantenviro.com The use of the MAPKK inhibitor PD98059 was found to reduce the harpin-induced activation of AtMPK4 but had no effect on the activation of AtMPK6. ijplantenviro.com Furthermore, while Harpin(pss) is known to induce an oxidative burst (the production of reactive oxygen species, ROS, such as hydrogen peroxide), the activation of both AtMPK4 and AtMPK6 occurs independently of this event. ijplantenviro.com Experiments using catalase (which removes H₂O₂) or diphenylene iodonium (B1229267) (an inhibitor of ROS production) did not prevent the activation of AtMPK4 or AtMPK6 by harpin. ijplantenviro.comresearchgate.net This indicates that Harpin(pss) triggers at least three separate signaling branches: one leading to the oxidative burst, and two others leading to the independent activation of AtMPK4 and AtMPK6. ijplantenviro.com

Activated MAPK	Molecular Weight (approx.)	Activation by Harpin(pss)	Dependence on Oxidative Burst	Effect of Inhibitor PD98059
AtMPK4	43 kDa	Yes	Independent	Inhibited
AtMPK6	47 kDa	Yes	Independent	No Effect

The activation of MAPK cascades is integral to the downstream cellular responses elicited by Harpin(pss). These pathways function to relay and amplify the initial perception signal, culminating in significant physiological changes, including the expression of defense-related genes and programmed cell death. researchgate.netnih.gov The involvement of MAPKs in harpin-induced defense is supported by inhibitor studies. nih.gov The application of PD98059, which blocks the activation of the AtMPK4 pathway, also inhibits harpin-induced programmed cell death and the expression of defense genes in Arabidopsis. nih.gov

In tobacco, a 48-kD salicylic acid-responsive MAPK is activated by a harpin protein, and this activation is essential for the expression of pathogenesis-related genes. nih.gov This suggests that MAPK activity is a critical link between the perception of the harpin elicitor at the plasma membrane and the subsequent transcriptional reprogramming required for a defense response. nih.gov Therefore, MAPK cascades act as a crucial signaling hub, translating the detection of Harpin(pss) into the execution of plant defense mechanisms.

Phytohormone Signaling Pathway Crosstalk

Phytohormones are central regulators of plant growth, development, and stress responses. nih.govnih.gov The this compound modulates several key phytohormone signaling pathways, and the interplay between these pathways is critical in determining the ultimate physiological outcome, which can range from defense activation to growth promotion. nih.govnih.gov

The activation of the salicylic acid (SA) signaling pathway is a hallmark of the plant's response to Harpin(pss) and is fundamental to the induction of Systemic Acquired Resistance (SAR), a long-lasting, broad-spectrum immunity. Treatment with harpin induces the accumulation of SA and the expression of downstream SAR marker genes, such as Pathogenesis-Related 1 (PR-1) and PR-2.

Studies using transgenic Arabidopsis have confirmed the essential role of SA in this process. In nahG plants, which are engineered to be unable to accumulate SA, harpin fails to elicit disease resistance or activate SAR gene expression. Similarly, harpin is ineffective in nim1 mutants, which are defective in their response to SA. These findings demonstrate that Harpin(pss) acts upstream of SA in the SAR signal transduction pathway, triggering SA biosynthesis and signaling to establish a robust defense state. The elicitor-induced alkalization of the apoplast (the space outside the cell membrane) has also been shown to modulate the transport and accumulation of SA within the cells, suggesting a multi-level regulation of this pathway.

In addition to SA, Harpin(pss) also modulates the ethylene (ET) signaling pathway. nih.govnih.gov In Arabidopsis, harpin treatment leads to an increase in ET production and the enhanced expression of genes crucial for ET signaling, such as the ET receptor gene ETR1. nih.govnih.gov However, the responses mediated by the ET pathway appear to be distinct from the SA-mediated defense response. nih.govnih.gov

The activation of ET signaling by harpin has been linked to plant growth enhancement (PGE) and insect resistance, rather than resistance to microbial pathogens. nih.govnih.gov For instance, harpin-induced resistance against the green peach aphid and enhanced root growth are dependent on a functional ET pathway, as these effects are abolished in the etr1-1 mutant. nih.govnih.gov Interestingly, these growth and insect resistance responses are still induced in mutants with defective SA signaling, indicating a divergence in the pathways downstream of the initial harpin perception. nih.govnih.gov Thus, Harpin(pss) can activate distinct ET- and SA-dependent pathways that lead to different physiological outcomes. nih.govnih.gov

The role of the abscisic acid (ABA) pathway in the response to Harpin(pss) is complex and appears to be part of an intricate signaling network. ABA is a key phytohormone in regulating plant responses to abiotic stresses like drought and salinity, but it also has a multifaceted role in immunity. Elicitors secreted by Pseudomonas syringae have been shown to activate ABA biosynthesis and signaling. This activation can, in some contexts, lead to the inhibition of biotic defense responses, suggesting an antagonistic relationship with SA-mediated immunity.

The crosstalk between ABA and other hormone pathways is extensive. researchgate.net For instance, ABA and SA signaling can interact, and this interaction can be either synergistic or antagonistic depending on the specific context and stress. Given that Harpin(pss) is a potent activator of the SA pathway, its simultaneous influence on ABA levels suggests that the plant's final response is a finely tuned outcome of the balance between these signaling pathways. The involvement of ABA may represent a modulatory layer in the harpin-induced signaling network, potentially influencing the magnitude of the defense response or mediating crosstalk with abiotic stress signaling pathways.

Harpin Pss Induced Plant Immune Responses

Hypersensitive Response (HR) Induction

The Hypersensitive Response (HR) is a hallmark of incompatible plant-pathogen interactions, characterized by rapid, localized cell death at the site of infection. researchgate.net Harpin(pss) is a potent elicitor of the HR in non-host plants like tobacco. wikipedia.orgnih.gov This defense mechanism effectively restricts the growth and spread of the invading pathogen. The infiltration of purified Harpin(pss) protein into the intercellular spaces of a non-host plant leaf is sufficient to trigger this response, which becomes visually apparent as necrotic lesions within hours. nih.gov

The HR is a form of Programmed Cell Death (PCD), a genetically controlled process that leads to the deliberate suicide of cells. nih.govresearchgate.net Harpin(pss) initiates this cell death pathway, which is crucial for establishing an effective defense. nih.govnih.gov One of the earliest events following the perception of harpin (B1176776) is a rapid and significant production of Reactive Oxygen Species (ROS), such as hydrogen peroxide (H₂O₂), often referred to as the oxidative burst. researchgate.netresearchgate.net Both harpin and exogenously applied H₂O₂ can initiate a cell death program in plant cell cultures that requires active gene expression. nih.govnih.gov This indicates that ROS are key signaling molecules in the harpin-induced PCD pathway. The cell death that occurs upon harpin treatment is not a passive event but an active, energy-dependent process integral to the plant's immune strategy.

The ability of a plant to mount an HR in response to Harpin(pss) is not universal and depends on specific genetic components within the plant. Research, primarily in model organisms like Arabidopsis thaliana and Nicotiana tabacum (tobacco), has identified several key genes that are indispensable for the harpin-induced HR. The signaling components NDR1 (Non-race-specific Disease Resistance 1) and EDS1 (Enhanced Disease Susceptibility 1), which are known to be required for the function of certain Resistance (R) genes, are also essential for harpin-induced resistance and the accompanying cell death. uvm.edu Furthermore, the tobacco gene hin1 is rapidly and strongly induced by harpins, and this induction is dependent on a functional bacterial hrp secretion system, suggesting hin1 is a downstream component of the HR signaling pathway. nih.gov In tobacco, the receptor-like kinase Wall-Associated Kinase 2 (WAK2) has been identified as a crucial component required for the strong HR induced by harpin proteins. nih.gov

Table 1: Key Genetic Determinants in Harpin(pss)-Induced Hypersensitive Response

Gene/Protein	Organism	Function in HR	Reference
NDR1	Arabidopsis thaliana	Required for harpin-induced cell death and resistance.	uvm.edu
EDS1	Arabidopsis thaliana	Essential for the induction of resistance by harpin.	uvm.edu
hin1	Nicotiana tabacum (Tobacco)	Plant gene rapidly induced by harpins, correlating with HR elicitation.	nih.gov
WAK2	Nicotiana tabacum (Tobacco)	Receptor-like kinase required for harpin-mediated HR.	nih.gov

Systemic Acquired Resistance (SAR) Establishment

Beyond the immediate, localized HR, Harpin(pss) treatment activates a long-lasting, plant-wide state of heightened immunity known as Systemic Acquired Resistance (SAR). epa.govuvm.edu Unlike the HR, which is confined to the site of elicitor application, SAR provides protection to distal, untreated parts of the plant. nih.gov This systemic immunity is not pathogen-specific but confers enhanced resistance against a wide range of subsequent infections. epa.gov

The SAR activated by harpin proteins is characterized by its broad-spectrum efficacy. epa.gov Plants treated with harpin become resistant to a diverse array of pathogens, including various fungi, bacteria, and viruses. epa.govmdpi.com This makes harpin a powerful tool for enhancing general plant health and defense. epa.gov The resistance is durable and can persist for a significant period, preparing the plant for future pathogen encounters. Harpin is notably effective against certain viral diseases for which there are few or no other control methods available. epa.gov

The establishment of SAR is a complex signaling process that relies on the accumulation of the phytohormone salicylic (B10762653) acid (SA). nih.gov The Harpin(pss)-induced SAR pathway is SA-dependent; in transgenic plants unable to accumulate SA, harpin fails to elicit resistance. uvm.edunih.gov The signaling cascade initiated by harpin acts upstream of SA. nih.gov A key regulator in this pathway is the protein NPR1 (Nonexpressor of PR genes 1), also known as NIM1. nih.gov Mutants lacking a functional NPR1/NIM1 gene are unable to mount a SAR response to harpin, even in the presence of SA. uvm.edunih.gov A primary hallmark of SAR activation is the systemic expression of a battery of Pathogenesis-Related (PR) genes, such as PR-1, PR-2, and PR-5. uvm.eduresearchgate.netnih.gov The induction of these genes serves as a reliable molecular marker for the onset of SAR and contributes to the enhanced state of resistance.

Table 2: Molecular Markers and Key Components of Harpin(pss)-Induced SAR

Marker/Component	Type	Role in SAR	Reference
Salicylic Acid (SA)	Phytohormone	Essential signaling molecule; its accumulation is required for SAR.	uvm.edunih.gov
NPR1/NIM1	Regulatory Protein	Key regulator of SAR that functions downstream of SA.	uvm.edunih.gov
PR-1	Pathogenesis-Related Protein	Marker gene for SAR; its expression is induced systemically.	uvm.eduresearchgate.netnih.gov
PR-2	Pathogenesis-Related Protein	Marker gene for SAR, often induced alongside PR-1.	nih.gov
hsr203j	HR Marker Gene	Induced during the HR, which often precedes SAR.	researchgate.net

Pattern-Triggered Immunity (PTI) Activation

The plant immune system is often described as a two-tiered system, with Pattern-Triggered Immunity (PTI) forming the first line of inducible defense. frontiersin.orgyoutube.com PTI is initiated upon the recognition of conserved microbial molecules, known as PAMPs, by cell surface-localized Pattern Recognition Receptors (PRRs). frontiersin.org Harpin proteins, including Harpin(pss), are recognized as PAMPs by plant cells. researchgate.netnih.gov

The perception of Harpin(pss) by its cognate PRR(s) on the plant cell surface triggers the canonical PTI signaling cascade. frontiersin.org This includes a rapid influx of calcium ions (Ca²⁺) into the cytoplasm, the production of ROS, and the activation of Mitogen-Activated Protein Kinase (MAPK) cascades. frontiersin.orgyoutube.com These early signaling events lead to extensive transcriptional reprogramming, including the expression of defense-related genes, and the production of antimicrobial compounds. frontiersin.org Therefore, the induction of both HR and SAR by Harpin(pss) can be understood as downstream consequences of this initial PTI activation, representing a robust and comprehensive immune response triggered by the recognition of a single bacterial elicitor.

Relationship to Effector-Triggered Immunity (ETI)

The plant immune system comprises two main branches: PTI and effector-triggered immunity (ETI). nih.govwikipedia.orgslideshare.net While PTI is triggered by the recognition of conserved PAMPs, ETI is activated when pathogen effector proteins, delivered into the host cell, are recognized by specific intracellular resistance (R) proteins. wikipedia.orgnih.gov ETI is generally a more robust and rapid response than PTI and often culminates in a hypersensitive response. nih.gov

Harpin proteins, including Harpin(pss), are secreted via the Type III secretion system (T3SS), a molecular syringe used by gram-negative bacteria to inject effector proteins directly into the plant cell cytoplasm. wikipedia.orgnih.gov This delivery mechanism is typically associated with effectors that trigger ETI.

While Harpin(pss) is recognized extracellularly as a PAMP to initiate PTI, its connection to ETI is multifaceted. The strong HR elicited by harpins is a characteristic feature of ETI. nih.gov Some research suggests that harpins may have a dual role, acting as both a PAMP and contributing to the translocation of other T3SS effectors into the plant cell, which are then recognized to trigger ETI. nih.gov The ability of Harpin(pss) to form pores in the plasma membrane could facilitate this process. wikipedia.orgnih.gov Therefore, Harpin(pss) can be seen as a molecule that bridges the PTI and ETI responses, initiating a broad-spectrum defense in the plant.

Modulation of Plant Pathogen Interactions

Harpin(pss) not only triggers internal plant defense systems but also directly influences the interactions between plants and a wide array of pathogens and pests.

Influence on Bacterial Virulence in Host Plants

While Harpin(pss) acts as an elicitor of defense in non-host plants, its role in the virulence of the producing pathogen, Pseudomonas syringae, is complex and not fully understood. nih.gov Harpins are considered virulence factors, contributing to the pathogen's ability to cause disease in susceptible host plants. wikipedia.org

Defense Mechanisms Against Fungal, Viral, and Oomycete Pathogens

Exogenous application of Harpin(pss) has been shown to induce broad-spectrum resistance against a variety of pathogens, including fungi, viruses, and oomycetes. cabidigitallibrary.orgepa.gov This induced resistance is largely attributed to the activation of the plant's systemic acquired resistance (SAR) pathway. uvm.edunih.govepa.gov

Fungal Pathogens: Transgenic tobacco plants engineered to express the Harpin(pss) gene (hrpZ) under the control of pathogen-inducible promoters showed enhanced resistance to the fungal pathogen Fusarium oxysporum. ias.ac.incabidigitallibrary.org This resistance was correlated with the expression of defense-related genes like PR1, PR2, and PR3. ias.ac.incabidigitallibrary.org Similarly, treating tomato plants with Harpin(pss) encapsulated in nanoparticles led to a sustained induction of defense enzymes and decreased infection by the fungus Rhizoctonia solani. nih.gov

Oomycete Pathogens: Harpin treatment is effective in protecting Arabidopsis plants against the oomycete pathogen Peronospora parasitica. uvm.edunih.gov The resistance is dependent on the SA-mediated SAR pathway. uvm.edunih.gov In hemp seedlings, pretreatment with harpin provided enhanced resistance to the oomycete Pythium aphanidermatum. nih.gov

Viral Pathogens: Harpin proteins can also induce resistance against viral pathogens. cabidigitallibrary.org For instance, the harpin protein Hpa1 was found to alleviate symptoms of Tobacco Mosaic Virus (TMV) in Pinellia ternata by inducing systemic resistance. nih.gov Harpin is effective against certain viral diseases for which few other control methods exist. epa.gov

The table below summarizes research findings on the efficacy of harpin-induced resistance against various pathogens.

Plant Species	Pathogen	Pathogen Type	Observed Effect	Reference
Arabidopsis thaliana	Peronospora parasitica	Oomycete	Elicited systemic resistance, reducing infection from 70-90% to 5-10%.	uvm.edu
Arabidopsis thaliana	Pseudomonas syringae	Bacterium	Elicited systemic resistance.	nih.gov
Tobacco (Nicotiana tabacum)	Fusarium oxysporum	Fungus	Transgenic expression of Harpin(pss) conferred enhanced resistance.	ias.ac.incabidigitallibrary.org
Cannabis (Cannabis sativa)	Pythium aphanidermatum	Oomycete	Harpin pretreatment enhanced seedling resistance.	nih.gov
Tomato (Solanum lycopersicum)	Rhizoctonia solani	Fungus	Nanoparticle-delivered Harpin(pss) decreased infection.	nih.gov
Pinellia ternata	Tobacco Mosaic Virus (TMV)	Virus	Application of harpin Hpa1 alleviated mosaic symptoms.	nih.gov

Induced Resistance to Insect Pests and Nematodes

The protective effects of harpin proteins extend beyond microbial pathogens to include resistance against certain insect pests and nematodes. epa.govresearchgate.net The induction of systemic resistance pathways can lead to the production of compounds that are deterrent or toxic to herbivores.

Insect Pests: Application of harpin is thought to induce defenses against insects. nih.gov This response is likely mediated by the activation of defense signaling pathways, such as the jasmonic acid (JA) pathway, which is commonly associated with herbivore defense. nih.gov While the SA pathway is primary for harpin-induced resistance to biotrophs, there is evidence of crosstalk between the SA and JA pathways, which could explain the broad-spectrum protection.

Nematodes: Harpin proteins can protect against soil-borne pests like nematodes. epa.gov Plant immune responses to nematodes involve the recognition of nematode-derived PAMPs, leading to PTI. frontiersin.orgmdpi.com Resistant plants can also recognize nematode effectors, triggering ETI, which often involves a hypersensitive response to inhibit nematode development. frontiersin.orgmdpi.com By activating these general defense pathways, Harpin(pss) can prime the plant to better defend itself against nematode attacks.

Harpin Pss Impact on Plant Physiology and Development

Enhancement of Vegetative Growth and Biomass Accumulation

Research on the harpin (B1176776) protein Hpa1, produced by the rice bacterial blight pathogen, demonstrated significant growth enhancement in Arabidopsis, tomato, and rice. nih.gov This study found that ethylene (B1197577) and gibberellin are key regulators in Hpa1-induced growth promotion. nih.gov In cotton, field trials have shown that harpin protein application can lead to tangible increases in root mass and leaf biomass. cotton.org Similarly, studies on Phalaenopsis orchids revealed that harpin applications enhanced the efficiency of photosystem II, resulting in an increase in the fresh weight of the plants. sci-hub.se

Table 1: Effect of Harpin Protein (Hpa1) on Plant Growth

Plant Species	Growth Parameter	Fold Increase Compared to Control
Arabidopsis	Seedling Root Length	1.9
Arabidopsis	Plant Fresh Weight	1.7
Tomato	Plant Height	1.2
Tomato	Plant Fresh Weight	3.0
Rice	Plant Height	2.4

Data sourced from research on Hpa1-induced growth enhancement. nih.gov

Modulation of Crop Yield and Quality Attributes

The growth-promoting effects of harpin(pss) protein often translate into significant improvements in crop yield and quality. doraagri.comepa.gov By stimulating the plant's natural growth and defense mechanisms, harpin protein applications can lead to greater productivity and enhanced characteristics of the harvested product. cotton.orgepa.gov

In greenhouse studies on pepper (Capsicum annuum), foliar treatments with a commercial harpin protein product resulted in notable yield increases across several cultivars. ishs.org The same study also reported positive effects on fruit quality parameters, including an increase in soluble solids, titratable acidity, and pH. ishs.org Research on grapevine callus cultures has shown that harpin protein applications can enhance the accumulation of secondary metabolites, which are crucial for quality attributes like color, taste, and aroma. mdpi.comresearchgate.net Specifically, treatments led to a significant increase in the production of anthocyanins and other phenolic compounds. mdpi.com In cotton, extensive field trials have documented that specific application timings can result in median lint yield increases ranging from 83 to 96 lbs/acre over untreated controls. cotton.org

Table 2: Impact of Harpin Protein Application on Pepper Yield

Pepper Cultivar	Yield Increase (%)
'Ilıca 256'	16.0
'Demre'	15.7
'Yalova Charleston'	11.5
'Sarı Sivri'	5.4

Data from a study on pepper grown in greenhouse conditions. ishs.org

Influence on Plant Metabolic Pathways and Nutrient Uptake Efficiency

This compound influences a broad spectrum of metabolic pathways and enhances the efficiency of nutrient uptake. doraagri.com It acts as an external signal that, upon binding to plant receptors, activates intracellular signal transduction pathways, leading to the efficient expression of a wide range of genes. doraagri.com This genetic reprogramming affects both primary and secondary metabolism.

A transcriptomic study in harpin-treated Phalaenopsis orchids revealed the activation of genes involved in nitric oxide generation and the production of secondary metabolites. sci-hub.seresearchgate.net Crucially, the study also showed that harpin induced the expression of genes coding for nitrate (B79036) and phosphate (B84403) transporters, suggesting an improved capacity for nutrient acquisition. sci-hub.seresearchgate.net In Arabidopsis thaliana, the application of harpin from Pseudomonas syringae was found to cause significant changes in the mitochondrial proteome. nih.gov Researchers observed an accumulation of virtually all members of the TCA (tricarboxylic acid) cycle, indicating a major shift in cellular respiration and energy metabolism. nih.gov Furthermore, harpin proteins are known to induce ion fluxes across plant cell membranes, which can trigger various signaling pathways, including those leading to the synthesis of phenolic compounds. mdpi.com

Table 3: Harpin-Induced Gene Expression in Phalaenopsis Orchids

Gene Category	Specific Function
Transporters	Nitrate transporter
Transporters	Phosphate transporter
Transporters	Purine transporter
Hormone-related	Jasmonate resistant 1 (JAR1)
Secondary Metabolism	2-Oxoglutarate-dependent dioxygenase
Secondary Metabolism	Flavonoid 3'-hydroxylase

Selected data from a transcriptomic study on harpin-treated orchids. sci-hub.seresearchgate.net

Induced Tolerance to Abiotic Stresses (e.g., Drought)

Beyond its effects on growth and metabolism, this compound is a potent elicitor of tolerance to various abiotic stresses. mdpi.com By activating the plant's innate defense and stress response pathways, harpin can help mitigate the negative impacts of environmental challenges such as drought, light stress, and hypoxia. sci-hub.se

In a study on Phalaenopsis orchids, a transcriptomic analysis showed that harpin treatment activated the expression of genes involved in responses to light stress, senescence, and hypoxia. sci-hub.se Research on Arabidopsis has demonstrated that harpin-treated plants exhibit higher levels of abscisic acid (ABA) and enhanced drought tolerance. sci-hub.se The overexpression of a harpin-encoding gene in transgenic rice also resulted in improved drought tolerance. sci-hub.se The mechanism involves triggering a systemic acquired resistance (SAR) response, which prepares the entire plant to withstand subsequent stresses. epa.govepa.gov

Regulatory Roles in Plant Developmental Processes (e.g., Flowering, Fruit Set)

Harpin proteins can play a regulatory role in key plant developmental transitions, including flowering and fruit set. cotton.org While much of the research has focused on defense and vegetative growth, evidence suggests that the signaling cascades initiated by harpin also influence reproductive development.

In cotton, field trials evaluating different application timings of a harpin-based product demonstrated benefits that included increased flowering and fruiting. cotton.org The activation of plant growth systems by harpin protein is a broad response that can positively impact the transition to and success of the reproductive phase. cotton.org The regulation of fruit development and ripening is a complex process controlled by a network of genes and phytohormones. nih.govmdpi.com Harpin's ability to modulate hormone signaling pathways, such as those involving ethylene and jasmonic acid, is a likely mechanism through which it influences these developmental processes. cotton.orgnih.gov The modification of protein function through processes like phosphorylation, which is a key part of cellular signaling, is critical in regulating fruit ripening, and harpin's mode of action involves triggering such signaling cascades. mdpi.com

Table of Compound Names

Compound Name
Abscisic acid
Anthocyanin
Ethylene
Gibberellin
Glycine (B1666218)
Jasmonic acid
Nitric oxide
Phenolic compounds
Phosphate

Gene Expression and Regulation in Response to Harpin Pss

Transcriptional Reprogramming of Defense-Related Genes

The application of harpin(pss) protein prompts a rapid and substantial reprogramming of genes integral to the plant's defense arsenal. This includes the activation of well-characterized defense-related gene families.

A hallmark of the plant defense response is the induction of Pathogenesis-Related (PR) genes. Harpin(pss) and its orthologs have been demonstrated to be potent inducers of this class of genes. For instance, the harpin (B1176776) protein Hpa1 has been shown to significantly increase the expression of PR1 and PR3 in plants. nih.gov Overexpression of a harpin-encoding gene in transgenic soybean resulted in the significant upregulation of the salicylic (B10762653) acid-dependent gene PR1 upon pathogen inoculation.

Studies have elucidated the roles of these PR proteins in plant defense. PR-1 proteins are often used as marker genes for the salicylic acid (SA) signaling pathway, a crucial pathway for systemic acquired resistance (SAR). researchgate.net PR-2 proteins typically possess β-1,3-glucanase activity, enabling them to degrade the cell walls of fungal pathogens. apsnet.org Similarly, PR-3 proteins exhibit chitinase (B1577495) activity, targeting the chitin (B13524) component of fungal cell walls. apsnet.org The coordinated induction of these genes by harpin(pss) suggests a broad-spectrum enhancement of the plant's anti-fungal and anti-pathogenic capabilities.

Gene	Function	Fold Change (Example)	Reference Plant
PR1	Marker for Salicylic Acid-mediated defense	Data not available	Nicotiana tabacum (Tobacco)
PR2	β-1,3-glucanase activity	Data not available	Nicotiana tabacum (Tobacco)
PR3	Chitinase activity	Data not available	Pinellia ternata

The hypersensitive response (HR) is a form of programmed cell death at the site of pathogen infection, which serves to limit the spread of the pathogen. Harpin(pss) is a well-known elicitor of HR, and its application leads to the induction of specific HR-marker genes, such as HIN1 (Harpin-induced 1) and HSR203J (Hypersensitivity-related 203J).

Research has shown that harpin from Pseudomonas syringae pv. phaseolicola (harpinPsph) induces the accumulation of HIN1 transcripts in tobacco. jipb.net The induction of HIN1 expression by harpinPsph was found to be independent of extracellular calcium but dependent on the activity of mitogen-activated protein kinases (MAPKs), indicating a specific signaling pathway. jipb.net Similarly, the hsr203J gene is activated in tobacco in response to a variety of HR-inducing pathogens and elicitors, including harpin. nih.gov The induction of the hsr203J promoter is highly localized to the area treated with harpin. nih.gov The expression of these marker genes serves as a molecular indicator of the initiation of the HR and the plant's commitment to a strong, localized defense.

Gene	Function	EC50 for Induction (nM)	Reference Plant
HIN1	HR Marker	120	Nicotiana tabacum (Tobacco)
HSR203J	HR Marker	82	Nicotiana tabacum (Tobacco)

Harpin(pss) also influences the expression of genes involved in the biosynthesis of secondary metabolites, which play a crucial role in plant defense. Phenylalanine Ammonia-Lyase (PAL) is a key enzyme in the phenylpropanoid pathway, which produces a wide range of defense compounds, including phytoalexins and lignin. Studies have shown that treatment with a recombinant harpin protein can elicit a rapid and transient increase in PAL activity in tobacco. researchgate.net This suggests an upregulation of the phenylpropanoid pathway, leading to the reinforcement of cell walls and the production of antimicrobial compounds.

Anthranilate Synthase Alpha Subunit (ASA1) is the first enzyme in the tryptophan biosynthetic pathway. While direct upregulation of ASA1 by Harpin(pss) is not extensively documented, the ASA1 gene in Arabidopsis is known to be induced by bacterial pathogen infiltration and wounding, suggesting its role in defense responses. jipb.net Tryptophan is a precursor for various defense-related secondary metabolites, including camalexin, a major phytoalexin in Arabidopsis.

Gene	Enzyme	Role in Secondary Metabolism
PAL	Phenylalanine Ammonia-Lyase	Catalyzes the first step in the phenylpropanoid pathway, leading to the synthesis of lignin, flavonoids, and phytoalexins.
ASA1	Anthranilate Synthase Alpha Subunit	Catalyzes the first step in the tryptophan biosynthetic pathway, a precursor for auxin and defense compounds like camalexin.

Expression of Genes Related to Growth and Development

Beyond its well-established role in defense, this compound has also been observed to promote plant growth and influence developmental processes. This growth-promoting effect is linked to the modulation of specific gene expression.

Transcriptomic studies of harpin-treated plants have revealed the activation of genes involved in various physiological processes, including photosynthesis, membrane transport, and hormone signaling pathways. cabidigitallibrary.orgias.ac.in For example, harpin treatment can enhance the expression of EXPANSIN (EXP) genes, which encode proteins that loosen the plant cell wall, a process essential for cell enlargement and growth. ias.ac.in

Furthermore, harpin can induce the expression of Ethylene-Responsive Factors (ERFs), which are transcription factors that play a central role in the ethylene (B1197577) signaling pathway. nih.gov The ethylene pathway is known to regulate a wide range of developmental processes and stress responses. In tomato, the expression of SlERF5 was highly induced by harpin, and its overexpression in Arabidopsis activated a large number of genes involved in signaling pathways for disease resistance and abiotic stress responses. nih.gov This highlights the intricate connection between harpin-induced defense and growth regulation, where the activation of certain transcription factors can have pleiotropic effects on the plant's physiology. A transcriptomic study on harpin-treated Phalaenopsis orchids showed the activation of genes involved in nitric oxide generation and the expression of a nitrate (B79036) transporter, both of which can contribute to enhanced growth. cabidigitallibrary.org

Regulation of Gene Expression by Specific Promoters (e.g., Pathogen-Inducible Promoters)

The expression of defense-related genes is tightly controlled by specific regulatory elements in their promoter regions. Harpin(pss) signaling pathways culminate in the activation of transcription factors that bind to these promoter elements and initiate gene transcription. Pathogen-inducible promoters are key to this process, ensuring that defense genes are expressed primarily when the plant is under attack.

Studies have shown that harpin can activate pathogen-inducible promoters. For instance, the harpin protein from Xanthomonas oryzae pv. oryzae (HarpinXoo) was able to activate cloned pathogen-inducible plant promoters (PPP1 and PPP2) from tobacco in transgenic Arabidopsis plants. jipb.net These promoters contained "Eli boxes," which are known to be elicitor-inducible elements. This demonstrates that harpin signaling directly targets these specific promoter regions to drive the expression of defense genes.

The use of pathogen-inducible promoters to drive the expression of the harpin gene itself in transgenic plants has been explored as a strategy for engineering disease resistance. cabidigitallibrary.org For example, expressing the hrpZ gene (encoding harpin) under the control of the pathogen-inducible PAL, OSM (osmotin), and HSR (hypersensitive-related) promoters in tobacco resulted in enhanced resistance to Fusarium oxysporum. cabidigitallibrary.org This approach leverages the plant's own regulatory machinery to produce the defense-eliciting harpin protein precisely when and where it is needed, minimizing potential fitness costs associated with constitutive expression. The signaling cascade initiated by harpin often involves the activation of MAP kinases, which can, in turn, phosphorylate transcription factors, leading to their binding to pathogen-inducible promoters and the subsequent expression of defense genes. nih.gov

Agricultural and Biotechnological Applications of Harpin Pss Mechanism Focused

Elicitation of Crop Disease Resistance

The primary agricultural application of harpin(pss) is its ability to elicit a robust defense response in a wide range of plant species. When a plant's foliar receptors bind with the harpin (B1176776) protein, it perceives a pathogenic threat and initiates a cascade of internal biochemical signals. doraagri.comnih.gov This process "tricks" the plant into activating its defense mechanisms before an actual pathogen attack occurs. nih.govresearchgate.net The induced resistance is systemic, meaning the entire plant becomes primed to defend against subsequent infections from fungi, bacteria, and viruses. epa.govsciencedaily.com This response is mediated through the salicylic (B10762653) acid (SA) signaling pathway, a key regulator of SAR in plants. nih.gov

Research across numerous crops has demonstrated the efficacy of harpin proteins in inducing disease resistance. The strategies range from foliar application of commercially formulated harpin products to the development of transgenic plants that produce the protein themselves.

Wheat: To combat diseases like powdery mildew (Erysiphe graminis f. sp. tritici), transgenic approaches have been successful. Studies involving the expression of a functional fragment of a harpin protein (Hpa1₁₀-₄₂) in wheat resulted in enhanced, broad-spectrum resistance to the fungal pathogen. apsnet.orgresearchgate.net

Rice: Transgenic rice plants engineered to express the harpin-encoding gene hrf1 from Xanthomonas oryzae pv. oryzae have shown durable and nonspecific resistance to all major races of the blast fungus Magnaporthe grisea. nih.gov This approach not only activates defense-related genes but also inhibits the formation of appressoria, a critical step for fungal infection. nih.gov

Tobacco: Tobacco has often been used as a model plant to study the effects of harpins. Application of harpin(pss) induces a hypersensitive response (HR), a form of localized programmed cell death that prevents the spread of pathogens. sciencedaily.com This response is accompanied by the activation of SAR, providing systemic protection. sciencedaily.com

Groundnut: An innovative strategy was employed to control late leaf spot (Phaeoisariopsis personata) in groundnut. A soil bacterium, Bacillus thuringiensis, was genetically modified to express and secrete harpin(pss). nih.gov When applied to groundnut plants, this engineered bacterium significantly reduced disease severity by 65% and promoted plant growth. nih.govresearchgate.net

Apple: Harpin has been shown to be effective against blue mold, a significant post-harvest disease caused by Penicillium expansum. syngentaebiz.com Both pre-harvest spraying of apple trees and post-harvest treatment of the fruit induced resistance, reducing the number of infected fruit and slowing disease progression during storage. apsnet.orgresearchgate.netnih.gov

Tomato: Foliar application of harpin protein has been shown to induce active defense systems in tomato plants, reducing the damage caused by significant pathogens such as Phytophthora infestans (late blight) and Botrytis cinerea (grey mold). nih.govnih.gov In integrated pest management (IPM) programs, its use has been shown to decrease the need for conventional fungicides. epa.gov

Lettuce: Pre-harvest application of a second-generation harpin protein on lettuce has been found to improve its post-harvest quality. Treated lettuce showed better visual quality and lower microbial populations during storage. ashs.org This effect is linked to an increase in the plant's phenolic content, which plays a role in defense against pathogens. ashs.orgscielo.br

Table 1: Induced Disease Resistance by Harpin Protein in Various Crops

A powerful biotechnological strategy for leveraging the benefits of harpin(pss) is the creation of transgenic plants that constitutively or inducibly express a harpin-encoding gene. This method provides a built-in, durable mechanism for disease resistance. By integrating the gene directly into the plant's genome, the elicitor protein is produced by the plant itself, ensuring that the defense pathways are primed for activation upon pathogen challenge.

Research has successfully demonstrated this approach in several key crops. In wheat, the expression of a functional fragment of the harpin protein Hpa1 conferred enhanced resistance to powdery mildew. apsnet.org Similarly, transgenic rice expressing the hrf1 gene showed broad-spectrum and durable resistance to the devastating rice blast fungus over multiple generations. nih.gov These studies show that transgenic expression can offer a more stable and long-lasting resistance compared to the periodic foliar application of the protein, potentially reducing the need for external chemical inputs.

The mechanism of harpin(pss) as a plant defense elicitor makes it an ideal candidate for integration with other biological control methods. A notable example is its combination with Bacillus thuringiensis (Bt), a bacterium widely used for its insecticidal properties.

Enhancement of Plant Productivity and Agronomic Traits

The enhancement of crop yield by harpin(pss) is not due to a direct nutritional contribution but rather to its ability to optimize the plant's own physiological processes. The mechanisms include:

Activation of Growth Pathways: Harpin(pss) triggers signal transduction pathways that stimulate and enhance the plant's inherent mechanisms for growth and development. doraagri.com

Improved Photosynthesis: In orchids, harpin application was shown to enhance the efficiency of photosystem II, leading to a direct increase in biomass. researchgate.net

Enhanced Nutrient Uptake: The protein can stimulate the plant's ability to absorb nutrients from the soil, thereby improving fertilizer efficiency and promoting more robust growth. doraagri.com

Gene Expression Modulation: Harpin treatment can activate the expression of genes involved in various beneficial processes, including the generation of nitric oxide and the production of secondary metabolites, which can contribute to both growth and stress tolerance. researchgate.net

By signaling the plant to turn on these systems, harpin(pss) helps the plant reach its full genetic potential for growth and yield, especially under suboptimal conditions. doraagri.comsciencedaily.com

Harpin(pss) applications have been shown to improve various quality attributes of horticultural products, both at the time of harvest and during post-harvest storage.

Apples: In several apple cultivars, pre-harvest harpin treatment significantly improved fruit color, a critical quality parameter for marketability. scirp.org It also increased fruit size in some varieties. scirp.org Furthermore, its ability to induce resistance to blue mold reduces post-harvest losses, extending the storage life of the fruit. syngentaebiz.com

Lettuce: Pre-harvest treatment of lettuce with harpin protein led to better visual quality, lower microbial loads, and a longer shelf life for fresh-cut products. ashs.org This is partly attributed to a significant increase in the phenolic content and antioxidant capacity of the lettuce leaves, which not only contributes to plant defense but also enhances nutritional value. ashs.orgscielo.br

Tomatoes: In addition to disease control, harpin-treated tomato plants have shown greater fruit growth compared to untreated controls. nih.gov

Grapes and Cherries: Studies on other fruits, such as grapes and sweet cherries, have reported that harpin applications can improve color homogeneity and other important quality parameters. mdpi.com

Table 2: Improvement of Horticultural and Post-Harvest Quality by Harpin Protein

Advanced Research Methodologies and Conceptual Approaches in Harpin Pss Studies

In Silico Modeling and Molecular Docking Simulations

In silico approaches, particularly molecular docking and dynamics simulations, are valuable tools for predicting and analyzing the interactions of harpin(pss) with plant cellular components at an atomic level. These methods help to hypothesize potential binding partners and understand the stability of the resulting complexes.

Protein-Protein Interaction Prediction (e.g., Aquaporin-HrpZPss)

Molecular docking simulations are utilized to predict how harpin(pss), specifically HrpZPss, might interact with plant proteins. Studies have investigated the potential interaction between HrpZPss and plant aquaporins, such as AtPIP1;3 from Arabidopsis thaliana. Using docking servers like ZDOCK, researchers can predict interacting residues and potential binding hot spots on both proteins. researchgate.netijplantenviro.comresearchgate.net This in silico analysis has suggested a positive interaction between HrpZPss and AtPIP1;3, potentially contributing to the understanding of harpin-induced signaling responses in non-host plants. researchgate.netijplantenviro.comresearchgate.net Another study used an in silico approach to uncover the interaction interface between Hpa1, a type of harpin (B1176776), and rice aquaporin OsPIP1;3, identifying the participation of Hpa1 N-terminal amino acids at the interface. researchgate.netnih.gov

Molecular Dynamics Simulations for Complex Stability

Following molecular docking, molecular dynamics (MD) simulations are employed to assess the stability of the predicted protein-protein complexes, such as the HrpZPss-AtPIP1;3 complex. researchgate.netijplantenviro.comresearchgate.netresearchgate.net These simulations track the movement of atoms over time, providing information on the dynamic behavior and stability of the interacting molecules under various conditions. researchgate.netnih.gov For instance, MD simulations calculating Root Mean Square Deviation (RMSD) values over a specific duration (e.g., 50 ns) can indicate when the complex reaches a stable conformation. researchgate.netijplantenviro.comresearchgate.net In studies of the AtPIP1;3, HrpZPss, and HrpZPss-AtPIP1;3 complexes, stable conformations were observed, supporting the feasibility of the predicted interaction. researchgate.netijplantenviro.comresearchgate.net MD simulations have also been used to assess the stability of complexes formed between Hpa1 and OsPIP1;3. researchgate.netnih.gov

Table 1: Stability of Protein Complexes from Molecular Dynamics Simulations

Complex	Stability Achieved (ns)
AtPIP1;3	14.1
HrpZPss	13.2
HrpZPss-AtPIP1;3	20
OsPIP1;3	0.35 ± 0.049 (RMSD nm)
Hpa1	0.73 ± 0.11 (RMSD nm)
Hpa1-OsPIP1;3	0.50 ± 0.065 (RMSD nm)

Note: RMSD values for OsPIP1;3, Hpa1, and Hpa1-OsPIP1;3 complex are presented as mean ± standard deviation over the simulation period. researchgate.netnih.gov

Phage Display Libraries for Identifying Interacting Proteins

Phage display is an experimental technique used to identify proteins or peptides that bind to a target molecule, such as harpin(pss). By screening libraries of phages displaying random peptides or protein fragments, researchers can identify sequences that show affinity for harpin(pss). This approach has been used to find proteins that interact with HrpZ from Pseudomonas syringae pv. phaseolicola (HrpZPph). apsnet.orgresearchgate.netresearchgate.netapsnet.org Screening a phage-display library of random peptides identified peptides with a consensus amino acid motif W(L)ARWLL(G/L) that showed affinity for HrpZPph. apsnet.orgresearchgate.netapsnet.org This suggests the presence of a protein binding site on harpin(pss) and provides leads for identifying potential plant interacting partners involved in pathogenesis or defense responses. apsnet.orgresearchgate.net

Mutagenesis and Functional Domain Mapping

Mutagenesis is a crucial technique for understanding the relationship between the structure and function of harpin(pss). By introducing specific changes (mutations) in the hrpZPss gene, researchers can create modified harpin(pss) proteins and assess how these changes affect their activity, such as HR elicitation or protein binding. nih.govnih.gov Functional domain mapping involves creating a series of mutants, often through deletions or insertions, to pinpoint the specific regions or amino acid residues responsible for particular functions. nih.govnih.gov

Studies using mutagenesis on hrpZPph have shown that mutations inhibiting peptide binding localized to the central region of the protein, which is distinct from the previously identified HR-inducing region located in the C-terminal portion. apsnet.orgresearchgate.netresearchgate.net This indicates that different regions of harpin(pss) are responsible for distinct functions. apsnet.orgresearchgate.netresearchgate.netnih.gov Mutational analysis of other harpins, like HpaG from Xanthomonas, has also identified key functional regions critical for HR elicitation. nih.gov For instance, specific amino acid residues within a predicted alpha-helix region of HpaG were found to be critical for HR elicitation in tobacco. nih.gov

Functional mapping studies on HrpZ have also investigated regions involved in protein oligomerization, lipid interactions, and plant defense induction. nih.govresearchgate.net These studies suggest that oligomerization is primarily mediated by a region near the C-terminus, which is also essential for membrane pore formation activity. nih.govresearchgate.net

Transcriptomics and Proteomics for Global Response Analysis

Transcriptomics and proteomics are high-throughput approaches used to analyze the global molecular responses of plants to harpin(pss) treatment. Transcriptomics involves studying the complete set of RNA transcripts produced by a plant under specific conditions, providing insights into gene expression changes. oup.com Proteomics focuses on the entire set of proteins, revealing changes in protein abundance and modification.

Applying these techniques to plants treated with harpin(pss) allows researchers to identify the suite of genes and proteins that are up- or down-regulated in response to the elicitor. This helps in understanding the complex signaling pathways and defense mechanisms activated by harpin(pss). For example, transcriptomic analysis can reveal the activation of genes involved in defense signaling pathways, such as those related to jasmonic acid (JA) metabolism, which have been shown to be upregulated during harpin(pss) treatments. researchgate.net These global analyses provide a broader picture of the plant's response beyond individual protein interactions, highlighting the interconnectedness of various cellular processes in mediating the plant's immunity and growth enhancement effects triggered by harpin(pss).

Harpin(pss) protein, a key elicitor molecule derived from the Gram-negative bacterium Pseudomonas syringae pv. syringae, has garnered significant attention in plant science and agriculture due to its remarkable ability to induce robust defense responses and promote growth in a wide range of plant species. This protein is a well-studied member of the harpin family, characterized by their secretion via the bacterial type III secretion system (T3SS) and their capacity to elicit the hypersensitive response (HR) in non-host plants. nih.govuniprot.orgplos.org

Introduction to Harpin(pss)

Harpin(pss), also known as HrpZ, is a proteinaceous elicitor produced by Pseudomonas syringae pathovars. nih.govuniprot.org It is a crucial component of the bacterial type III secretion system, which plays a significant role in plant-pathogen interactions. plos.orgijplantenviro.comasm.org Unlike traditional pesticides or fertilizers, harpin(pss) functions by activating the plant's own innate defense mechanisms and growth pathways. doraagri.comepa.gov This "new concept" biological agent can significantly enhance plant disease resistance and promote growth, leading to improved crop yield and quality while potentially reducing the need for conventional chemical inputs. doraagri.com

Origin and Discovery

Harpin proteins were first identified in Erwinia amylovora, the bacterium responsible for fire blight disease. epa.govmdpi.com Subsequently, harpins, including harpin(pss), were discovered in various other Gram-negative plant pathogenic bacteria such as Pseudomonas syringae, Ralstonia solanacearum, and Xanthomonas species. plos.orgijplantenviro.commdpi.complos.org The hrpZ gene encoding harpin(pss) was identified in Pseudomonas syringae pv. syringae. nih.gov The discovery of harpins as elicitors of the hypersensitive response paved the way for research into their potential applications in plant protection and growth enhancement. plos.orgepa.gov

Structure and Properties

Harpin(pss) is an extracellular protein with a molecular weight of approximately 34.7 kDa. nih.govplos.org It is characterized by several unique physicochemical properties. Harpin(pss) is heat-stable, meaning it retains its activity even after exposure to high temperatures. nih.govplos.orgnih.gov It is also notably rich in glycine (B1666218) residues and typically lacks cysteine residues. nih.govplos.orgnih.gov

Research into the structure of harpin(pss) indicates it is predominantly α-helical. plos.orgwikipedia.org Studies have also shown that harpin(pss) can form oligomers, including dimers and larger aggregates, and this oligomerization may be linked to its ability to elicit the hypersensitive response. plos.orgwikipedia.orgnih.gov Specific regions within the protein, such as the carboxy-terminal portion containing repeated sequences like GGGLGTP and QTGT, have been identified as being sufficient and necessary for elicitor activity. nih.gov

Data on the amino acid composition highlights the abundance of certain residues:

Amino Acid	Approximate Percentage in Harpin(pss)
Alanine	~47% (combined with Gly, Leu, Ser)
Glycine	~47% (combined with Ala, Leu, Ser)
Leucine	~47% (combined with Ala, Gly, Ser)
Serine	~47% (combined with Ala, Gly, Leu)
Cysteine	Lacking or very few
Tyrosine	Lacking or very few
Histidine	Lacking or very few
Tryptophan	Lacking or very few
Note: Percentages are approximate based on comparative analysis researchgate.net.

Mechanism of Action in Plants

Harpin(pss) elicits a complex array of responses in plants, primarily by acting as an extracellular signal that is recognized by plant receptors, potentially located on the plant cell wall or plasma membrane. doraagri.commdpi.comapsnet.orgasm.orgresearchgate.net Upon recognition, harpin(pss) triggers signal transduction pathways within the plant cells, leading to the activation of defense mechanisms and growth promotion systems. doraagri.com

One of the key responses induced by harpin(pss) is the hypersensitive response (HR), a form of programmed cell death that occurs at the site of infection in non-host plants, effectively limiting pathogen spread. nih.govuniprot.orgplos.orgplos.org Harpin(pss) can induce the formation of pores in plant plasma membranes, which may facilitate the translocation of bacterial effector proteins into the plant cell cytoplasm or allow nutrient release. plos.orgplos.orgwikipedia.org

Harpin(pss) also induces systemic acquired resistance (SAR), a plant-wide defense response that provides broad-spectrum resistance against various pathogens. plos.orgepa.govresearchgate.netoup.comoup.com This induction involves the activation of defense pathways mediated by signaling molecules such as salicylic (B10762653) acid (SA). mdpi.comresearchgate.netoup.comoup.com Studies have shown that harpin can modulate SA accumulation, potentially by inducing apoplastic alkalization which affects SA transport. oup.com

Furthermore, harpin(pss) can influence plant growth and development, potentially through interactions with plant hormone signaling pathways, including those involving ethylene (B1197577) and abscisic acid (ABA). oup.comoup.comnih.gov

Biological Effects on Plants

The application of harpin(pss) or the expression of harpin-encoding genes in plants results in diverse beneficial effects. These include:

Induction of Defense Responses: Harpin(pss) triggers plant defenses against a wide range of pathogens, including bacteria, fungi, and viruses. epa.govresearchgate.net It also confers resistance to certain insects. researchgate.netoup.comoup.comnih.govresearchgate.net

Increased Yield and Quality: By enhancing growth and disease resistance, harpin(pss) can lead to significant improvements in crop yield and quality. doraagri.comnih.gov

Tolerance to Abiotic Stresses: Research indicates that harpin(pss) can enhance plant tolerance to abiotic stresses such as drought. researchgate.netoup.comnih.gov This effect may be mediated by the activation of ABA signaling and its influence on stomatal closure. oup.comnih.gov

These effects have been observed in various crops, including tomatoes, rice, tobacco, and wheat. researchgate.netoup.comoup.comnih.gov

Biological Effect	Observed Outcome
Hypersensitive Response (HR) Elicitation	Localized programmed cell death in non-host plants, limiting pathogen spread. nih.govuniprot.orgplos.orgplos.org
Systemic Acquired Resistance (SAR)	Broad-spectrum plant-wide resistance to various pathogens. plos.orgepa.govresearchgate.netoup.comoup.com
Plant Growth Promotion	Increased root and shoot biomass, enhanced vigor, improved yield. doraagri.comwikipedia.orgresearchgate.netoup.comnih.gov
Disease Resistance	Enhanced defense against bacterial, fungal, and viral pathogens. epa.govresearchgate.net
Insect Resistance	Increased resistance to certain insect pests, such as aphids. researchgate.netoup.comoup.comnih.govresearchgate.net
Abiotic Stress Tolerance	Improved tolerance to conditions like drought. researchgate.netoup.comnih.gov

Current Applications and Research Areas

Given its beneficial effects, harpin(pss) and other harpin proteins have been explored for various agricultural applications. Commercial products based on harpins, such as "Messenger" derived from Erwinia amylovora harpin, have been developed and used to induce disease resistance and enhance plant growth in practical agriculture. epa.govresearchgate.net Genetically engineered bacteria, such as E. coli and B. thuringiensis, have been utilized for the commercial production of harpins. researchgate.net

Current research continues to investigate the potential of harpin(pss) in sustainable agriculture. This includes exploring its use in combination with other biopesticides or biostimulants. researchgate.net Studies are also focused on improving the delivery and bioavailability of harpin(pss), for instance, through encapsulation in nanoparticles like chitosan (B1678972), to enhance its efficacy in foliar applications. researchgate.net

Future Research Directions and Perspectives on Harpin Pss

Elucidation of Complete Mechanism of Action and Receptor Identification

While it is known that harpin(pss) interacts with plant cells to trigger responses, the precise molecular mechanisms and the identity of the plant receptors involved are not yet fully understood. ijplantenviro.comresearchgate.netresearchgate.net Future research should focus on isolating and characterizing the specific plant receptors that bind harpin(pss). This could involve genetic screens to identify plant mutants that are non-responsive to harpin(pss) or biochemical approaches to isolate harpin-binding proteins from plant cell membranes or cell walls. nih.gov Detailed studies are needed to map the downstream signaling cascades activated by harpin(pss) binding, including the roles of ion channels, reactive oxygen species, nitric oxide, and hormone signaling pathways. ijplantenviro.comoup.com Understanding the complete signaling network will be crucial for optimizing harpin(pss) applications.

Understanding Harpin(pss) Diversity and Functional Specialization

Harpin (B1176776) proteins from different bacterial species and even different pathovars of Pseudomonas syringae exhibit variations in their amino acid sequences and may elicit different spectra of plant responses or have varying degrees of efficacy. ijplantenviro.comresearchgate.netnih.gov Future research should aim to systematically characterize the structural and functional diversity among harpin(pss) variants from different Pseudomonas syringae pv. syringae strains. This could involve comparative genomics and proteomics to identify variations in hrpZ genes and their protein products. Functional studies using purified harpin variants and plant bioassays will help determine if specific structural features are correlated with particular biological activities, such as HR induction, growth promotion, or resistance to specific pests or diseases. apsnet.org This knowledge could lead to the identification or engineering of harpin variants with tailored activities for specific agricultural needs.

Integration of Harpin(pss) with Other Biostimulants and Defense Inducers

Combining harpin(pss) with other plant biostimulants, beneficial microorganisms, or defense-inducing compounds holds promise for developing more potent and broad-spectrum plant protection and growth promotion strategies. Research is needed to investigate the synergistic or additive effects of harpin(pss) in combination with other agents. researchgate.netresearchgate.net This could involve evaluating the combined effects on plant growth, yield, and resistance to multiple stresses under various environmental conditions. Studies should also explore the molecular interactions and signaling pathway crosstalk that occur when harpin(pss) is applied in combination with other compounds to understand the basis of any observed synergy. oup.com Such research can inform the development of integrated pest management and nutrient management programs that incorporate harpin(pss).

Novel Biotechnological Applications for Crop Improvement and Sustainable Agriculture

The unique properties of harpin(pss) make it a valuable tool for biotechnological applications aimed at crop improvement and promoting sustainable agriculture. Future research could explore novel ways to utilize harpin(pss), such as developing transgenic crops that express harpin(pss) or functional fragments thereof to constitutively enhance defense or growth. oup.comnih.gov Investigating the potential of harpin(pss) in priming plants for enhanced tolerance to a wider range of abiotic stresses, including salinity, heat, and cold, is another important direction. oup.comnih.gov Furthermore, research into the use of harpin(pss) in seed treatments or targeted delivery systems, such as nanoparticles, could improve its efficiency and reduce the amount of protein required for desired effects. researchgate.net Exploring the potential of harpin(pss) in promoting beneficial plant-microbe interactions in the rhizosphere could also lead to new avenues for enhancing plant health and nutrient acquisition.

Harpin(pss) protein from Pseudomonas syringae pv. syringae is a significant elicitor molecule with the capacity to induce robust defense responses and promote growth in plants. Its ability to activate the plant's innate immunity and enhance vigor makes it a promising tool for sustainable agriculture. Ongoing and future research into its precise mechanisms of action, the diversity of harpin proteins, potential synergistic interactions with other compounds, and novel biotechnological applications will further unlock the full potential of harpin(pss) for improving crop health, yield, and resilience in the face of biotic and abiotic challenges.

Q & A

Q. What experimental methodologies are recommended for assessing Harpin(Pss) protein's role in activating the hypersensitive response (HR) in plants?

To evaluate HR activation, researchers should:

• Use model plants (e.g., Capsicum annuum or Nicotiana benthamiana) at distinct developmental stages, as sensitivity varies between vegetative and reproductive phases .
• Infiltrate leaves with purified this compound at concentrations of 10–50 µg/mL and monitor HR symptoms (e.g., necrosis, ROS burst) within 24–48 hours .
• Quantify HRAP (Hypersensitive Response-Assisting Protein) transcription levels via RT-qPCR, as HRAP correlates with Harpin(Pss) sensitivity .
• Include controls treated with buffer or heat-inactivated Harpin(Pss) to confirm specificity .

Q. How should researchers design experiments to evaluate Harpin(Pss)-induced growth promotion in plants?

• Apply Harpin(Pss) foliarly at 10–100 ppm concentrations and measure biomass accumulation over 4–6 weeks .
• Monitor physiological markers : chlorophyll content (SPAD meter), root elongation, and flowering time in model systems like Phalaenopsis orchids .
• Analyze proteomic changes using 2D gel electrophoresis or LC-MS/MS to identify upregulated proteins (e.g., Cu/Zn superoxide dismutase, pathogenesis-related proteins) .
• Assess signaling pathways by measuring jasmonic acid levels and nitric oxide (NO) production via fluorescence probes .

Advanced Research Questions

Q. How can researchers resolve discrepancies in product chemistry data for Harpin(Pss) formulations during regulatory compliance?

• Adhere to OCSPP guidelines (e.g., 830.6313 for stability testing, 830.7840 for water solubility) to standardize measurements .
• Clarify reporting discrepancies : Specify whether data refer to the active ingredient (e.g., Harpinαβ) or end-use product (e.g., ProAct®) and justify deviations in EPA submissions .
• Validate methods with triplicate samples from independent batches and provide raw data (e.g., UV absorption spectra, particle size distributions) .

Q. What advanced techniques are suitable for characterizing Harpin(Pss)-chitosan nanoparticle complexes?

• Measure zeta potential and particle size via dynamic light scattering (DLS) at pH 6.3, where Harpin(Pss) is negatively charged and interacts with cationic chitosan .
• Optimize crosslinking ratios (e.g., chitosan:TPP weight ratios of 5:1 to 2:1) to balance encapsulation efficiency and colloidal stability .
• Conduct in vitro release studies using dialysis membranes in simulated plant apoplastic fluid (pH 5.5–6.5) to assess sustained protein delivery .

Q. How can proteomic approaches elucidate Harpin(Pss)-mediated defense priming?

• Use label-free quantification (LFQ) or TMT labeling to compare protein expression in treated vs. untreated plants .
• Focus on ROS-scavenging enzymes (e.g., superoxide dismutase) and PR proteins via functional enrichment analysis .
• Validate findings with Western blotting or enzyme activity assays (e.g., SOD activity gels) .

Q. What strategies address contradictory findings in Harpin(Pss) toxicity assessments?

• Replicate EPA’s 2007 toxicity protocol : Acute oral LD50 >5,000 mg/kg in rats, Ames test for mutagenicity, and 28-day dermal exposure studies .
• Compare environmental persistence data : Harpin(Pss) degrades within 72 hours in soil (t1/2 <24 hours), minimizing ecological risk .
• Reconcile discrepancies by verifying test substance purity (≥95% via SDS-PAGE) and storage conditions (4°C, lyophilized) .

Methodological Best Practices

Q. How should researchers structure a manuscript on this compound interactions?

• Introduction : Link Harpin(Pss) to HR activation and growth promotion, citing foundational studies (e.g., Chen et al., 2000; Chuang et al., 2014) .
• Methods : Detail protein purification (e.g., ammonium sulfate precipitation, ion-exchange chromatography) and bioassay conditions (pH, temperature) .
• Results : Include raw data tables (e.g., zeta potential values, gene expression fold-changes) and statistical analyses (ANOVA with Tukey’s HSD) .
• Discussion : Contrast findings with prior work (e.g., EPA’s low toxicity conclusions vs. proteomic evidence of stress response) .

Q. What are EPA’s critical data requirements for Harpin(Pss) registration?

• Product chemistry : Water solubility (OCSPP 830.7840), vapor pressure (830.7950), and UV stability (830.7050) .
• Ecotoxicology : Terrestrial plant toxicity (850.4150) using Brassica napus or Lactuca sativa .
• Human health : Acute toxicity endpoints (oral, dermal, inhalation) and hypersensitivity incident reporting .